Cas no 2958-98-7 (3-Methylguanine)

• Product Name: 3-Methylguanine
• CAS No: 2958-98-7
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 266508
• PubChem ID: 76292
• Update Time: 2025-04-19

3-Methylguanine Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-3,9-dihydro-3-methyl-
• 2-amino-3-methyl-7H-purin-6-one
• 3-Methylguanine
• 2-amino-3,7-dihydro-3-methyl-6H-purin-6-one
• 2-amino-3-methyl-3,7(9)-dihydro-purin-6-one
• 2-Amino-3-methyl-3,7-dihydro-6H-purin-6-one
• 3-MeG
• 3-Methylguanin
• Guanine,3-methyl
• N3-Methylguanine
• Q38133599
• NS00049229
• CHEBI:46892
• DTXSID90183755
• CHEBI:27564
• 2-AMINO-3,9-DIHYDRO-3-METHYL-6H-PURIN-6-ONE
• SCHEMBL10379715
• 6H-Purin-6-one, 2-amino-3,9-dihydro-3-methyl-
• 3-methyl-Guanine (VAN) (8CI)
• CHEBI:46893
• EINECS 220-988-9
• AKOS006230273
• Guanine, 3-methyl- (VAN)
• 2958-98-7
• N(3)-methylguanine
• Guanine, 3-methyl-
• C02230
• 2-amino-3-methyl-3,9-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 2-amino-3,7-dihydro-3-methyl-
• UNII-FEQ5689EMB
• 7-dihydro-3-methyl-2-amino-3-6H-Purin-6-one (9CI)
• FT-0648527
• FEQ5689EMB
• SCHEMBL48433
• NSC62622
• 2-amino-3-methyl-6,7-dihydro-3H-purin-6-one
• 2-imino-3-methyl-1,2,3,9-tetrahydro-6H-purin-6-one
• NSC 62622
• XHBSBNYEHDQRCP-UHFFFAOYSA-N
• 7-dihydro-3-methyl-2-amino-3-6H-Purin-6-one
• 2-Amino-3-methyl-3,7-dihydro-6H-purin-6-one #
• AKOS022636953
• NSC-62622

• Inchi： 1S/C6H7N5O/c1-11-4-3(8-2-9-4)5(12)10-6(11)7/h2H,1H3,(H,8,9)(H2,7,10,12)
• InChI Key： XHBSBNYEHDQRCP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)N(C)C(N)=N1

Computed Properties

• Exact Mass: 165.06500
• Monoisotopic Mass: 165.06506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4
• XLogP3: -0.9

Experimental Properties

• Density: 1.83
• Melting Point: ≥300 °C
• Boiling Point: 526.5°Cat760mmHg
• Flash Point: 272.2°C
• Refractive Index: 1.617
• PSA: 89.59000
• LogP: -0.18000

3-Methylguanine Security Information

• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives